Cas no 1806724-56-0 (2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1806724-56-0
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4834583
• Update Time: 2025-06-26

2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-2-6(15-8(9,10)11)7(12)14-5(4)3-13/h2H,3,13H2,1H3
• InChI Key： AEOCABLOMBOVEW-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1806724-56-0)

2-(Aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine, with the CAS number CAS No. 1806724-56-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an aminomethyl group, an iodo substituent, a methyl group, and a trifluoromethoxy moiety endows it with distinct chemical properties that are exploited in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology. Its molecular framework provides a scaffold for further functionalization, enabling the creation of derivatives with tailored pharmacological profiles. In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-(aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine make it an attractive candidate for such endeavors.

In the realm of drug discovery, this compound has been utilized as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells. The iodo substituent on the pyridine ring allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions facilitate the introduction of diverse pharmacophores, enhancing the binding affinity and selectivity of potential drug candidates.

The trifluoromethoxy group is another notable feature of this compound, as trifluoromethylation is a widely employed strategy in medicinal chemistry to improve metabolic stability and binding interactions with biological targets. This group can influence both the electronic properties and steric environment of the molecule, making it particularly valuable in designing molecules with enhanced pharmacokinetic profiles. Furthermore, the presence of an aminomethyl group provides a site for further derivatization, allowing chemists to introduce additional functionalities or linkages that can modulate drug delivery systems and target specificity.

Recent studies have highlighted the utility of 2-(aminomethyl)-6-iodo-3-methyl-5-(trifluoromethoxy)pyridine in the development of novel antiviral agents. The structural motif present in this compound has shown promise in inhibiting viral enzymes that are essential for replication. By leveraging its reactivity and functional diversity, researchers have been able to design molecules that can disrupt viral life cycles without significant toxicity to host cells. This approach aligns with current trends in antiviral drug development, where there is a strong emphasis on identifying compounds that can effectively combat emerging viral threats.

The synthesis of 2-(aminomethyl)-6-iodo-3-methyl-5-(< strong >trifluoromethoxy strong >)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the preparation of a pyridine precursor, followed by sequential functionalization at various positions on the ring. Key steps include halogenation to introduce the iodo strong > substituent, nucleophilic substitution to incorporate the < strong >aminomethyl strong > group, and electrophilic aromatic substitution to introduce the < strong >trifluoromethoxy strong > moiety. Each step must be carefully optimized to ensure high yields and purity, as impurities can significantly impact downstream applications.

The chemical properties of this compound also make it valuable in materials science applications. For instance, its ability to undergo cross-coupling reactions allows for the construction of conjugated polymers and organic semiconductors. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The unique electronic characteristics imparted by the combination of functional groups make it an excellent candidate for designing advanced materials with tailored optoelectronic properties.

In conclusion, 2-(< strong >Aminomethyl strong >)-6-< strong >iodo strong >-3-methyl-5-(< strong >trifluoromethoxy strong >)pyridine (CAS No. 1806724-56-0) is a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its structural complexity and functional diversity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new methodologies for utilizing this compound, its importance is expected to grow further, contributing to advancements in drug discovery and material innovation.